tert-Butyl 5-formylbicyclo[3.2.1]octan-1-ylcarbamate

• Molecular Formula: C14H23NO3
• Molecular Weight: 253.34 g/mol
• IUPAC Name: tert-butyl N-(5-formyl-1-bicyclo[3.2.1]octanyl)carbamate
• InChI: InChI=1S/C14H23NO3/c1-12(2,3)18-11(17)15-14-6-4-5-13(9-14,10-16)7-8-14/h10H,4-9H2,1-3H3,(H,15,17)
• InChI Key: INTOMIBMDPQWBG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC12CCCC(C1)(CC2)C=O

Description

Tert-Butyl 5-formylbicyclo[3.2.1]octan-1-ylcarbamate is a useful research compound. Its molecular formula is C14H23NO3 and its molecular weight is 253.34 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of tert-butyl 5-(hydroxymethyl)bicyclo[3.2.1]octan-1-ylcarbamate (7.0 g, 24.8 mmol) in DCM (50 mL) was added PCC (8.0 g, 37.2 mmol) in portions under N2 and the reaction mixture was stirred at room temperature for two hours. The mixture was filtered through a pad of silica gel and the filtrate was concentrated under reduced pressure to give 6.44 g (92%) of the crude title compound, tert-butyl 5-formylbicyclo[3.2.1]octan-1-ylcarbamate, as a brown oil, which was used in the next step without further purification. ESI-MS m/z: 198 (M-55)+.